Cas no 1805835-28-2 (Ethyl 4-(carboxy(hydroxy)methyl)-2-propionylbenzoate)

Ethyl 4-(carboxy(hydroxy)methyl)-2-propionylbenzoate is a versatile organic compound known for its unique chemical properties. It exhibits excellent solubility in various solvents, making it suitable for a wide range of applications. The presence of both carboxylic and hydroxy groups allows for multiple functionalization opportunities, enhancing its utility in the synthesis of complex organic molecules. Its stability under typical conditions ensures reliable performance in chemical processes.
Ethyl 4-(carboxy(hydroxy)methyl)-2-propionylbenzoate structure
1805835-28-2 structure
Product Name:Ethyl 4-(carboxy(hydroxy)methyl)-2-propionylbenzoate
CAS No:1805835-28-2
MF:C14H16O6
MW:280.273244857788
CID:4956471
Update Time:2025-06-18

Ethyl 4-(carboxy(hydroxy)methyl)-2-propionylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-(carboxy(hydroxy)methyl)-2-propionylbenzoate
    • Inchi: 1S/C14H16O6/c1-3-11(15)10-7-8(12(16)13(17)18)5-6-9(10)14(19)20-4-2/h5-7,12,16H,3-4H2,1-2H3,(H,17,18)
    • InChI Key: FKMFGOGHJSYOQN-UHFFFAOYSA-N
    • SMILES: OC(C(=O)O)C1C=CC(C(=O)OCC)=C(C(CC)=O)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 378
  • XLogP3: 1.2
  • Topological Polar Surface Area: 101

Ethyl 4-(carboxy(hydroxy)methyl)-2-propionylbenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015006634-250mg
Ethyl 4-(carboxy(hydroxy)methyl)-2-propionylbenzoate
1805835-28-2 97%
250mg
484.80 USD 2021-06-21
Alichem
A015006634-500mg
Ethyl 4-(carboxy(hydroxy)methyl)-2-propionylbenzoate
1805835-28-2 97%
500mg
790.55 USD 2021-06-21
Alichem
A015006634-1g
Ethyl 4-(carboxy(hydroxy)methyl)-2-propionylbenzoate
1805835-28-2 97%
1g
1,534.70 USD 2021-06-21

Additional information on Ethyl 4-(carboxy(hydroxy)methyl)-2-propionylbenzoate

Ethyl 4-(carboxy(hydroxy)methyl)-2-propionylbenzoate (CAS No. 1805835-28-2): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

Ethyl 4-(carboxy(hydroxy)methyl)-2-propionylbenzoate (CAS No. 1805835-28-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzoic acid derivatives and is characterized by its intricate functional groups, including a carboxylic acid, hydroxyl, and ester moiety. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various research and development activities.

The molecular formula of Ethyl 4-(carboxy(hydroxy)methyl)-2-propionylbenzoate is C16H16O6, with a molecular weight of approximately 316.30 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of benzoic acid derivatives with appropriate reagents to introduce the desired functional groups. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for the production of this compound, which has further enhanced its accessibility for research purposes.

In terms of physical properties, Ethyl 4-(carboxy(hydroxy)methyl)-2-propionylbenzoate is a white crystalline solid at room temperature with a melting point ranging from 145°C to 147°C. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These solubility characteristics are crucial for its use in various experimental setups, including in vitro and in vivo studies.

The chemical stability of Ethyl 4-(carboxy(hydroxy)methyl)-2-propionylbenzoate is an important consideration for its application in medicinal chemistry. The compound is generally stable under standard laboratory conditions but may undergo hydrolysis in strongly acidic or basic environments. This hydrolysis can lead to the formation of carboxylic acid and alcohol products, which can affect the compound's biological activity. Therefore, careful handling and storage conditions are recommended to maintain its integrity.

One of the key areas where Ethyl 4-(carboxy(hydroxy)methyl)-2-propionylbenzoate has shown promise is in the field of anti-inflammatory drug development. Recent studies have demonstrated that this compound possesses potent anti-inflammatory properties, which are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings have significant implications for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

In addition to its anti-inflammatory effects, Ethyl 4-(carboxy(hydroxy)methyl)-2-propionylbenzoate has also been investigated for its potential as an antioxidant agent. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is associated with various chronic diseases such as cardiovascular disease and neurodegenerative disorders. Preliminary studies have shown that this compound can effectively scavenge free radicals and protect cells from oxidative damage, making it a promising candidate for further research in this area.

The pharmacokinetic properties of Ethyl 4-(carboxy(hydroxy)methyl)-2-propionylbenzoate are another important aspect that has been studied extensively. Research has shown that the compound exhibits good oral bioavailability and can be effectively absorbed into the bloodstream following oral administration. It also demonstrates favorable distribution characteristics, with significant accumulation in target tissues such as the liver and kidneys. These pharmacokinetic properties are essential for ensuring that the compound reaches its intended site of action and exerts its therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of Ethyl 4-(carboxy(hydroxy)methyl)-2-propionylbenzoate in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. Further studies are needed to fully understand its long-term safety profile and potential interactions with other medications.

Beyond its therapeutic applications, Ethyl 4-(carboxy(hydroxy)methyl)-2-propionylbenzoate has also found use as a research tool in various scientific disciplines. Its unique chemical structure makes it an ideal candidate for studying enzyme kinetics, receptor binding, and other biological processes. Additionally, it serves as a valuable starting material for the synthesis of more complex molecules with diverse biological activities.

In conclusion, Ethyl 4-(carboxy(hydroxy)methyl)-2-propionylbenzoate (CAS No. 1805835-28-2) is a multifaceted compound with significant potential in medicinal chemistry. Its anti-inflammatory and antioxidant properties, coupled with favorable pharmacokinetic characteristics, make it a promising candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new applications and insights into the mechanisms underlying its biological activity, further solidifying its importance in the field.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.